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Compound of Interest

Compound Name: 4-Aminoquinaldine

Cat. No.: B107616

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Aminoquinaldine (4-AQ), a key intermediate in the synthesis of various
pharmaceutical compounds. This document focuses on its solubility and melting point,
presenting quantitative data in a structured format, detailing experimental protocols, and
illustrating the workflow for their determination.

Core Physicochemical Properties of 4-
Aminoquinaldine

4-Aminoquinaldine, also known as 4-amino-2-methylquinoline, is a heterocyclic amine with
the molecular formula CioH10Nz2.[1] Its physicochemical properties are crucial for its handling,
formulation, and application in drug development and other chemical syntheses.

Table 1: Quantitative Physicochemical Data for 4-
Aminoquinaldine

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b107616?utm_src=pdf-interest
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.nbinno.com/?news/bd-4-aminoquinaldine-high-purity-intermediate-for-pharmaceutical-synthesis
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/product/b107616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solvents/Condition

Property Value Source(s)
S
Melting Point 95-98 °C Not specified [1]
162-166 °C Literature value [2][3]
169.35 £ 0.50 °C .
Not specified [4]
(442.50 £ 0.50 K)
Solubility Soluble Ethanol, DMSO [1]
Slightly soluble Water [1]
log10(Solubility in )
Water Crippen Method[4][5]
mol/L) = -3.15

Sanford-Burnham
Water (pH 7.4) >23.7 pg/mL Center for Chemical

Genomics|[6]

Note: The observed variance in melting point values may be attributed to the presence of
different polymorphic forms of 4-Aminoquinaldine or impurities.[7] A study has identified
multiple anhydrous and solvated crystalline forms, which can exhibit different physical
properties.[7]

Experimental Protocols

The determination of the physicochemical properties of a compound like 4-Aminoquinaldine
relies on standardized experimental procedures. The following sections detail the
methodologies for measuring solubility and melting point.

Solubility Determination

The solubility of a compound is a critical parameter in drug development, influencing its
absorption, distribution, metabolism, and excretion (ADME) profile. A common method for
qualitative and semi-quantitative solubility assessment is as follows:

Protocol for Qualitative Solubility Determination:
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Sample Preparation: Accurately weigh a small amount (e.g., 1-5 mg) of 4-Aminoquinaldine

powder.

e Solvent Addition: Transfer the sample to a clean test tube or vial. Add a measured volume
(e.g., 0.1 mL) of the desired solvent (e.g., water, ethanol, DMSO).

» Agitation: Vigorously shake or vortex the mixture for a set period (e.g., 1-2 minutes) to
facilitate dissolution.

o Observation: Visually inspect the solution for the presence of undissolved solid particles.

¢ Incremental Solvent Addition: If the solid has not fully dissolved, add another measured
volume of the solvent and repeat the agitation and observation steps.

o Classification: Based on the amount of solvent required to dissolve the sample, the solubility
can be classified (e.g., very soluble, soluble, sparingly soluble, insoluble).[8][9]

For quantitative solubility determination, methods like the shake-flask method followed by a
suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy) are employed to determine the
concentration of the dissolved solute in a saturated solution.[10]

Melting Point Determination

The melting point is a fundamental physical property used for the identification and purity
assessment of a crystalline solid.[11][12] The capillary method is a widely accepted standard
technique.[13][14]

Protocol for Capillary Melting Point Determination:

o Sample Preparation: Ensure the 4-Aminoquinaldine sample is a fine, dry powder. If
necessary, gently crush any large crystals using a mortar and pestle.[13]

o Capillary Tube Loading: Introduce a small amount of the powdered sample into a thin-walled
capillary tube, open at one end. Tap the sealed end of the tube on a hard surface to pack the
sample tightly to a height of 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus.[11][14] Modern instruments often have a built-in thermometer and a magnifying
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lens for observation.

e Rapid Heating (Optional): For an unknown sample, a rapid heating rate can be used to
determine an approximate melting range.[11][12]

o Slow Heating: For an accurate determination, heat the sample at a slow, controlled rate (e.qg.,
1-2 °C per minute) as the temperature approaches the expected melting point.[11]

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(the initial melting point) and the temperature at which the entire sample becomes a clear
liquid (the final melting point). The range between these two temperatures is the melting
range.[11][14] A narrow melting range (0.5-1.0 °C) is indicative of a pure compound.[11][12]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the key physicochemical
properties of a solid compound like 4-Aminoquinaldine.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107616#physicochemical-properties-of-4-
aminoquinaldine-solubility-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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